Cas no 109557-87-1 (Ethyl 16-bromohexadecanoate)

• Product Name: Ethyl 16-bromohexadecanoate
• CAS No: 109557-87-1
• MF: C₁₈H₃₅BrO₂
• MW: 363.373305559158
• CID: 1192902
• PubChem ID: 59130148
• Update Time: 2025-04-20

Ethyl 16-bromohexadecanoate Chemical and Physical Properties

Names and Identifiers

• Ethyl 16-bromohexadecanoate
• DTXSID80731062
• SCHEMBL6520193
• 109557-87-1

• Inchi： 1S/C18H35BrO2/c1-2-21-18(20)16-14-12-10-8-6-4-3-5-7-9-11-13-15-17-19/h2-17H2,1H3
• InChI Key： ALECVYUGESQIQC-UHFFFAOYSA-N
• SMILES： BrCCCCCCCCCCCCCCCC(=O)OCC

Computed Properties

• Exact Mass: 362.18215
• Monoisotopic Mass: 362.18204g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 21
• Rotatable Bond Count: 17
• Complexity: 219
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 7.7
• Topological Polar Surface Area: 26.3Ų

Experimental Properties

• PSA: 26.3